Cas no 647026-45-7 (Ethanone, 2-(acetyloxy)-1-(3-chloro-4-methoxyphenyl)-)

• Product Name: Ethanone, 2-(acetyloxy)-1-(3-chloro-4-methoxyphenyl)-
• CAS No: 647026-45-7
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 418049
• PubChem ID: 71379006
• Update Time: 2025-04-19

Ethanone, 2-(acetyloxy)-1-(3-chloro-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(acetyloxy)-1-(3-chloro-4-methoxyphenyl)-
• [2-(3-chloro-4-methoxyphenyl)-2-oxoethyl] acetate
• 647026-45-7
• 2-(3-Chloro-4-methoxyphenyl)-2-oxoethyl acetate
• DTXSID00801599

• Inchi： 1S/C11H11ClO4/c1-7(13)16-6-10(14)8-3-4-11(15-2)9(12)5-8/h3-5H,6H2,1-2H3
• InChI Key： NCGVRLIMKBBMOL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(COC(C)=O)=O)OC

Computed Properties

• Exact Mass: 242.03463
• Monoisotopic Mass: 242.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones